Cas no 1867566-23-1 (6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine)

• Product Name: 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine
• CAS No: 1867566-23-1
• MF: C₁₁H₁₅ClFN₃
• MW: 243.708304643631
• CID: 5719836
• PubChem ID: 155906445
• Update Time: 2025-06-12

6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1867566-23-1
• 6-chloro-N-[(1R,2R)-2-fluorocyclohexyl]-2-methylpyrimidin-4-amine
• starbld0015796
• 6-Chloro-N-((1R,2R)-2-fluorocyclohexyl)-2-methylpyrimidin-4-amine
• AKOS040796342
• 4-Pyrimidinamine, 6-chloro-N-[(1R,2R)-2-fluorocyclohexyl]-2-methyl-
• 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H15ClFN3/c1-7-14-10(12)6-11(15-7)16-9-5-3-2-4-8(9)13/h6,8-9H,2-5H2,1H3,(H,14,15,16)/t8-,9-/m1/s1
• InChI Key： TXVFTKSTUYIZPP-RKDXNWHRSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N[C@@H]1CCCC[C@H]1F

Computed Properties

• Exact Mass: 243.0938533g/mol
• Monoisotopic Mass: 243.0938533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 370.3±42.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine

Introduction to 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine (CAS No. 1867566-23-1)

6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1867566-23-1, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a fluorocyclohexyl moiety, and an amine group, makes this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine incorporates a chiral center at the (1R,2R)-configuration, which is critical for its interaction with biological targets. The cyclohexyl ring with a fluorine atom at the 2-position introduces both steric and electronic effects that can influence the compound's binding affinity and metabolic stability. These features are particularly relevant in the development of next-generation therapeutics where precise molecular design is essential for optimizing efficacy and minimizing side effects.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines serve as key scaffolds in the synthesis of nucleoside analogs, which are pivotal in antiviral and anticancer therapies. The introduction of fluorine atoms into these structures has further enhanced their pharmacological properties by improving lipophilicity and metabolic resistance. For instance, fluorinated pyrimidines have been shown to exhibit enhanced bioavailability and prolonged half-life in vivo, making them attractive for clinical applications.

The chloro substituent in 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine plays a crucial role in modulating the compound's reactivity and binding interactions. Chloro groups are commonly used in medicinal chemistry to introduce electrophilic centers that can participate in nucleophilic substitution reactions, allowing for further derivatization and optimization. This versatility makes the compound a valuable intermediate in synthetic chemistry, enabling the exploration of diverse chemical space for drug discovery.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine for potential biological activity. Molecular docking studies have shown that this compound exhibits promising interactions with various enzymes and receptors implicated in diseases such as cancer and inflammation. The combination of computational predictions with experimental validation has accelerated the drug discovery process, making it possible to identify lead compounds more efficiently.

The synthesis of 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound with high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis strategies have been employed to ensure that the desired (1R,2R)-configuration is achieved. These advancements underscore the growing capability of synthetic chemists to manipulate complex molecular architectures with precision.

From a pharmacokinetic perspective, the structural features of 6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine contribute to its potential therapeutic benefits. The fluorocyclohexyl moiety enhances lipophilicity, which is often correlated with improved membrane permeability and oral bioavailability. Additionally, the amine group provides a site for hydrogen bonding interactions with biological targets, which can enhance binding affinity. These properties make this compound an attractive candidate for further development as an active pharmaceutical ingredient (API).

In conclusion,6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-amine (CAS No. 1867566-23-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation of a chiral center,chloro, fluorocyclohexyl, and amine groups positions it as a promising candidate for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications for pyrimidine derivatives,6-Chloro-N-(1R,2R)-2-fluorocyclohexyl-2-methylpyrimidin-4-am ine is poised to play a crucial role in the development of next-generation therapeutics.